Cas no 105047-45-8 (Fmoc-lys-OH)

Fmoc-Lys-OH (Nα-Fmoc-L-lysine) is a protected amino acid derivative widely used in solid-phase peptide synthesis (SPPS). The Fmoc (9-fluorenylmethoxycarbonyl) group serves as an amine-protecting group, ensuring selective deprotection under mild basic conditions while preserving the side-chain functionality. The ε-amino group of lysine remains unprotected or can be further modified, offering versatility in peptide design. This compound is valued for its high purity, stability, and compatibility with standard SPPS protocols. Its reliable performance facilitates the synthesis of complex peptides, particularly those requiring orthogonal protection strategies. Fmoc-Lys-OH is essential for research in biochemistry, pharmaceuticals, and materials science, where precise peptide assembly is critical.
Fmoc-lys-OH structure
Fmoc-lys-OH structure
Product Name:Fmoc-lys-OH
CAS No:105047-45-8
MF:C21H24N2O4
MW:368.426265716553
MDL:MFCD00038539
CID:62517
PubChem ID:7010557
Update Time:2025-11-02

Fmoc-lys-OH Chemical and Physical Properties

Names and Identifiers

    • Fmoc-L-lysine
    • Fmoc-Lys
    • N-alpha-(9-fluorenylmethyloxycarbonyl)-L-lysine
    • N-α-Fmoc-L-lysine
    • Fmoc-Lys-OH
    • (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-6-aminohexanoic acid
    • Fmoc-L-Lys-OH
    • Nα-Fmoc-​L-​lysine
    • (S)-2-(((9H-Fluoren-9-yl)methoxy)carbonylamino)-6-aminohexanoic acid
    • Fmoc-Lys(Boc)-OH
    • Fmoc-Lys(NH2)-OH
    • L-Fmoc-Lysine-OH
    • N-(9-fluorenylmethoxycarbonyl)-L-lysine
    • NAlpha-Fmoc-?L-?lysine
    • Lysine, N2-[(9H-fluoren-9-ylmethoxy)carbonyl]-
    • (2S)-6-amino-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}hexanoic acid
    • N-Fmoc-L-lysine
    • Nalpha-Fmoc-lysine
    • nalpha-fmoc-l-lysine
    • Fmoc-Lys--OH
    • Fmoc-Lys(H)-OH
    • PubChem14956
    • YRKFMPDOFHQWPI-I
    • A801144
    • AS-17597
    • BP-20586
    • (2S)-6-amino-2-(9H-fluoren-9-ylmethoxycarbonylamino)hexanoic acid;N-alpha-Fmoc-L-lysine
    • 105047-45-8
    • (((9H-Fluoren-9-yl)methoxy)carbonyl)-L-lysine
    • SCHEMBL2157081
    • (S)-6-amino-2-(9H-fluoren-9-ylmethoxycarbonylamino)-hexanoic acid
    • (2S)-6-Amino-2-(9H-fluoren-9-ylmethoxycarbonylamino)hexanoic acid
    • DTXSID10426671
    • EN300-124925
    • CS-W008176
    • (2S)-6-amino-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoic acid
    • HY-W008176
    • YRKFMPDOFHQWPI-IBGZPJMESA-N
    • AKOS015924135
    • (2S)-6-azaniumyl-2-(9H-fluoren-9-ylmethoxycarbonylamino)hexanoate
    • MFCD00038539
    • AC-24667
    • AKOS015895920
    • AM20020147
    • Nalpha-(9-fluorenylmethoxycarbonyl)-L-lysine
    • J-300186
    • BX7B9XD7Q6
    • N-alpha-(Fmoc)-N-epsilon-(NH2)-L-Lysine-OH
    • (2S)-6-Amino-2-([[(9H-fluoren-9-yl)methoxy]carbonyl]amino)hexanoic acid
    • L-LYSINE, N2-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-
    • N2-[(9H-Fluoren-9-ylmethoxy)carbonyl]-L-lysine
    • DB-030179
    • Fmoc-lys-OH
    • MDL： MFCD00038539
    • Inchi： 1S/C21H24N2O4/c22-12-6-5-11-19(20(24)25)23-21(26)27-13-18-16-9-3-1-7-14(16)15-8-2-4-10-17(15)18/h1-4,7-10,18-19H,5-6,11-13,22H2,(H,23,26)(H,24,25)/t19-/m0/s1
    • InChI Key： YRKFMPDOFHQWPI-IBGZPJMESA-N
    • SMILES： O(C(N[C@H](C(=O)O)CCCCN)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 368.17400
  • Monoisotopic Mass: 368.174
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 9
  • Complexity: 490
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 102

Experimental Properties

  • Density: 1.245
  • Melting Point: 26.8 °C
  • Boiling Point: 607.6℃ at 760 mmHg
  • Flash Point: 321.3 °C
  • Refractive Index: 1.6
  • PSA: 101.65000
  • LogP: 4.19850

Fmoc-lys-OH Security Information

  • Safety Instruction： 24/25
  • Storage Condition：Store at 0°C

Fmoc-lys-OH Customs Data

  • HS CODE：29225090

Fmoc-lys-OH Pricemore >>

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abcr
AB155907-1 g
N-alpha-(9-Fluorenylmethyloxycarbonyl)-L-lysine, 98% (Fmoc-L-Lys-OH); .
 105047-45-8 98%
1g
 €68.30 2023-06-23
abcr
AB155907-5 g
N-alpha-(9-Fluorenylmethyloxycarbonyl)-L-lysine, 98% (Fmoc-L-Lys-OH); .
 105047-45-8 98%
5g
 €113.70 2023-06-23
abcr
AB155907-25 g
N-alpha-(9-Fluorenylmethyloxycarbonyl)-L-lysine, 98% (Fmoc-L-Lys-OH); .
 105047-45-8 98%
25g
 €269.20 2023-06-23
abcr
AB155907-100 g
N-alpha-(9-Fluorenylmethyloxycarbonyl)-L-lysine, 98% (Fmoc-L-Lys-OH); .
 105047-45-8 98%
100g
 €756.80 2023-06-23

Fmoc-lys-OH Production Method

Fmoc-lys-OH Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:105047-45-8)Fmoc-Lys-OH
Order Number:LE470
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:38
Price ($):discuss personally
Email:18501500038@163.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:105047-45-8)Fmoc-Lys-OH
LE470
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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